GST Inhibitor-2 (Ethacrynic acid))
GST Inhibitor-2 (Ethacrynic acid))
Ethacrynic Acid is an unsaturated ketone derivative of aryloxyacetic acid without a sulfonamide substituent belonging to the class of loop diuretics. Ethacrynic acid is extensively bound to plasma proteins; both ethacrynic acid in its unchanged form as well as its metabolites are excreted in bile and urine.
Ethacrynic acid, also known as ethacrynate or edecrin, belongs to the class of organic compounds known as chlorophenoxyacetates. Chlorophenoxyacetates are compounds containing a phenoxyacetate that carries one or more chlorine atoms on the benzene ring. Ethacrynic acid is a drug which is used for the treatment of high blood pressure and edema caused by diseases like congestive heart failure, liver failure, and kidney failure. Ethacrynic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ethacrynic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, ethacrynic acid is primarily located in the cytoplasm and membrane (predicted from logP). Ethacrynic acid can be converted into ethacrynic acid; which is mediated by the enzyme solute carrier family 22 member 6. In humans, ethacrynic acid is involved in the ethacrynic Acid action pathway.
Ethacrynic acid is a white solid. (NTP, 1992)
Ethacrynic acid, also known as ethacrynate or edecrin, belongs to the class of organic compounds known as chlorophenoxyacetates. Chlorophenoxyacetates are compounds containing a phenoxyacetate that carries one or more chlorine atoms on the benzene ring. Ethacrynic acid is a drug which is used for the treatment of high blood pressure and edema caused by diseases like congestive heart failure, liver failure, and kidney failure. Ethacrynic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ethacrynic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, ethacrynic acid is primarily located in the cytoplasm and membrane (predicted from logP). Ethacrynic acid can be converted into ethacrynic acid; which is mediated by the enzyme solute carrier family 22 member 6. In humans, ethacrynic acid is involved in the ethacrynic Acid action pathway.
Ethacrynic acid is a white solid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
58-54-8
VCID:
VC0138827
InChI:
InChI=1S/C13H12Cl2O4/c1-3-7(2)13(18)8-4-5-9(12(15)11(8)14)19-6-10(16)17/h4-5H,2-3,6H2,1H3,(H,16,17)
SMILES:
CCC(=C)C(=O)C1=C(C(=C(C=C1)OCC(=O)O)Cl)Cl
Molecular Formula:
C13H12Cl2O4
Molecular Weight:
303.13 g/mol
GST Inhibitor-2 (Ethacrynic acid))
CAS No.: 58-54-8
Reference Standards
VCID: VC0138827
Molecular Formula: C13H12Cl2O4
Molecular Weight: 303.13 g/mol
| CAS No. | 58-54-8 |
|---|---|
| Product Name | GST Inhibitor-2 (Ethacrynic acid)) |
| Molecular Formula | C13H12Cl2O4 |
| Molecular Weight | 303.13 g/mol |
| IUPAC Name | 2-[2,3-dichloro-4-(2-methylidenebutanoyl)phenoxy]acetic acid |
| Standard InChI | InChI=1S/C13H12Cl2O4/c1-3-7(2)13(18)8-4-5-9(12(15)11(8)14)19-6-10(16)17/h4-5H,2-3,6H2,1H3,(H,16,17) |
| Standard InChIKey | AVOLMBLBETYQHX-UHFFFAOYSA-N |
| SMILES | CCC(=C)C(=O)C1=C(C(=C(C=C1)OCC(=O)O)Cl)Cl |
| Canonical SMILES | CCC(=C)C(=O)C1=C(C(=C(C=C1)OCC(=O)O)Cl)Cl |
| Appearance | Solid powder |
| Colorform | Crystals White, or practically white, crystalline powde |
| Melting Point | 252 °F (NTP, 1992) 118.5-120.5 122.5 °C 121-122 °C 122.5°C |
| Physical Description | Ethacrynic acid is a white solid. (NTP, 1992) Solid |
| Description | Ethacrynic Acid is an unsaturated ketone derivative of aryloxyacetic acid without a sulfonamide substituent belonging to the class of loop diuretics. Ethacrynic acid is extensively bound to plasma proteins; both ethacrynic acid in its unchanged form as well as its metabolites are excreted in bile and urine. Ethacrynic acid, also known as ethacrynate or edecrin, belongs to the class of organic compounds known as chlorophenoxyacetates. Chlorophenoxyacetates are compounds containing a phenoxyacetate that carries one or more chlorine atoms on the benzene ring. Ethacrynic acid is a drug which is used for the treatment of high blood pressure and edema caused by diseases like congestive heart failure, liver failure, and kidney failure. Ethacrynic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ethacrynic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, ethacrynic acid is primarily located in the cytoplasm and membrane (predicted from logP). Ethacrynic acid can be converted into ethacrynic acid; which is mediated by the enzyme solute carrier family 22 member 6. In humans, ethacrynic acid is involved in the ethacrynic Acid action pathway. Ethacrynic acid is a white solid. (NTP, 1992) |
| Related CAS | 6500-81-8 (hydrochloride salt) |
| Shelf Life | Solns at pH 7 at 25 °C stable for short periods of time. Stability decreased with an incr in pH, temp and time. /sodium salt/ This compound is stable under normal laboratory conditions. |
| Solubility | less than 1 mg/mL at 75° F (NTP, 1992) Sparingly soluble in water, aq acids; soluble in chloroform Very slightly soluble in water but soluble in most organic solvents such as alcohols, chloroform, and benzene 1.94e-02 g/L |
| Synonyms | 2-[2,3-Dichloro-4-(2-methylene-1-oxobutyl)phenoxy]acetic Acid; [4-(2-Methylenebutyryl)-2,3-dichlorophenoxy]acetic Acid; Crinuril; Edecril; Edecrin; Edecrina; Endecril; Etacrynic acid; Etakrinic acid; Hidromedin; Hydromedin; MK 595; Mingit; NSC 624008 |
| PubChem Compound | 3278 |
| Last Modified | Nov 11 2021 |
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